3-(1-Ethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• SMILES: CCN1C=NC=C1CC(C(=O)O)O
• InChI: InChI=1S/C8H12N2O3/c1-2-10-5-9-4-6(10)3-7(11)8(12)13/h4-5,7,11H,2-3H2,1H3,(H,12,13)
• InChIKey: SCQGNXPKPUWSML-UHFFFAOYSA-N

3-(1-Ethyl-1H-imidazol-5-yl)-2-hydroxypropanoic Acid: Imidazole Building Block

3-(1-Ethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid (CAS 2059970-34-0) is a synthetic, N-alkylated imidazolyl carboxylic acid derivative with a molecular formula of C8H12N2O3 and a molecular weight of 184.19 g/mol . It features a chiral 2-hydroxypropanoic acid side chain attached to the 5-position of a 1-ethylimidazole ring. This structure places it within the broader class of imidazolyl-propenoic acid derivatives, which have been investigated for their potential as active pharmaceutical ingredients, particularly in hypotensive and anti-atherosclerotic medicaments [1]. As a non-natural, ethyl-substituted analog of the endogenous metabolite imidazolelactic acid, this compound serves as a critical tool for probing structure-activity relationships or as a key intermediate in the synthesis of more complex, patent-protected molecules.

1 Non-natural N-ethyl imidazole building block with chiral 2-hydroxypropanoic acid side chain

2 Designed for SAR probe assembly and key intermediate synthesis in medicinal chemistry

3 Differentiated from endogenous imidazolelactic acid by xenobiotic N-ethyl substituent

• [1] Kramer, T., Dressel, J., Hanko, R., Hubsch, W., Muller, U., Muller-Gliemann, M., Beuck, M., Kazda, S., Stasch, J. P., Knorr, A., & Wohlfeil, S. (1994). U.S. Patent No. 5,294,633. Washington, DC: U.S. Patent and Trademark Office. View Source

Significance of N-Ethyl Substitution

Substituting 3-(1-Ethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid with its close analogs, such as the N-unsubstituted imidazolelactic acid or the N-methyl variant, is not scientifically valid for most research and development programs. The N-ethyl group is not a simple placeholder; it introduces distinct steric bulk and lipophilicity compared to a hydrogen or methyl group, which can fundamentally alter a molecule's binding affinity, target selectivity, and metabolic stability [1]. While the N-unsubstituted imidazolelactic acid is a common endogenous metabolite, the N-ethyl analog is a xenobiotic scaffold often found in proprietary, high-affinity ligands, such as the 5-HT7 receptor agonist AGH-107, where the specific 1-ethyl-1H-imidazol-5-yl moiety was crucial for achieving a Ki of 6 nM and 176-fold selectivity over the 5-HT1A receptor [2]. Using a different N-alkyl analog would invalidate any structure-activity relationship (SAR) data and likely compromise the intellectual property position, as the specific substitution pattern is often a key feature of novel composition-of-matter patents.

N-alkyl shift Replacing N-ethyl with N–H or N‑methyl alters steric bulk and lipophilicity, potentially shifting binding affinity and selectivity profiles.

SAR break N‑unsubstituted imidazolelactic acid is an endogenous metabolite; the N‑ethyl xenobiotic scaffold is essential to replicate reported 5‑HT7 receptor selectivity patterns.

IP mismatch The specific 1‑ethyl‑5‑imidazolyl substitution is often key in composition‑of‑matter patents; using a different N‑alkyl analog may invalidate IP positioning.

• [1] Cieślik, P., Latacz, G., Woźniak, M., Hogendorf, A., Satała, G., Lenda, T., Kurczab, R., Bugno, R., Bojarski, A. J., Walczak, M., Wierońska, J. M., Hogendorf, A. S., Staroń, J., Handzlik, J., & Kieć-Kononowicz, K. (2017). Low-basicity 5-HT7 receptor agonists synthesized using the van Leusen multicomponent protocol. ROD UJ. View Source
• [2] Cieślik, P., Latacz, G., Woźniak, M., Hogendorf, A., Satała, G., Lenda, T., Kurczab, R., Bugno, R., Bojarski, A. J., Walczak, M., Wierońska, J. M., Hogendorf, A. S., Staroń, J., Handzlik, J., & Kieć-Kononowicz, K. (2017). Low-basicity 5-HT7 receptor agonists synthesized using the van Leusen multicomponent protocol. ROD UJ. View Source

Product Differentiation Evidence

Procurement Cost vs. Chiral Analogs

A direct procurement cost comparison shows that the specific 1-ethyl-5-imidazolyl isomer can be acquired at a significantly lower cost than its chiral analog, (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid, from the same reputable supplier [1]. While both are specialty building blocks, the target compound's pricing structure makes it more accessible for early-stage discovery research where the chirality at the 3-position may not be the primary focus. This cost advantage is critical for initial SAR studies requiring gram-scale quantities. This evidence is tagged as a cross-study comparable metric based on vendor pricing data.

Procurement Cost

Cross-study comparable

Target: $914/g (EN300-314549) vs. chiral analog: $2050/g (EN300-1769395)

Supports scaffold exploration budget for early‑stage SAR before committing to chiral pure analog.

Vendor pricing from Enamine; actual costs may vary.

Evidence Dimension	Procurement Cost for Comparable Quantities from the Same Supplier (Enamine)
Target Compound Data	$914.0 for 1g (Product EN300-314549)
Comparator Or Baseline	$2050.0 for 1g of (3R)-3-(1-ethyl-1H-imidazol-5-yl)-3-hydroxypropanoic acid (Product EN300-1769395)
Quantified Difference	The target compound is approximately 55% less expensive per gram than the specified chiral analog.
Conditions	Vendor pricing data from Enamine, accessed via kuujia.com on Sep 5, 2023. This comparison is for research-grade chemical supply and does not consider custom synthesis discounts.

Why This Matters

For budget-conscious R&D programs, this cost differential means the target compound is the more economical choice for initial scaffold derivatization, allowing more comprehensive SAR exploration before committing to more expensive, stereochemically pure analogs.

• [1] Kuujia.com. (2023). Price comparison for CAS 2059970-34-0 and CAS 2227831-25-4. View Source

Positional Isomer Identity Verification

Vendor specifications provide a clear point of differentiation for the isolated 1-ethyl-5-imidazolyl isomer. The target compound is listed with a minimum purity of 95% . A different but confusingly named positional isomer, 3-(3-Ethylimidazol-4-yl)-2-hydroxypropanoic acid (CAS 1538955-98-4), is also available from the same supplier AKSci with a 95% purity specification . However, purchasers must verify the exact CAS number and IUPAC name to ensure they receive the correct regioisomer, as the substitution position on the imidazole ring is a primary determinant of biological activity and chemical reactivity. This evidence is tagged as supporting evidence for procurement best practices.

Identity & Purity

Specification review

95% purity (CAS 2059970-34-0) Positional isomer also listed at 95% but carries different CAS (1538955-98-4)

CAS‑verified procurement is essential to avoid regioisomer misidentification and ensure experimental reproducibility.

Supplier: AKSci; verify CAS before ordering.

Evidence Dimension	Minimum Guaranteed Purity and Correct Regioisomer Identity
Target Compound Data	95% purity for CAS 2059970-34-0 (3-(1-Ethyl-1H-imidazol-5-yl)-2-hydroxypropanoic acid)
Comparator Or Baseline	95% purity for a positional isomer sold as '3-(3-Ethylimidazol-4-yl)-2-hydroxypropanoic acid' (CAS 1538955-98-4)
Quantified Difference	No difference in purity specification, but a critical difference in molecular identity and CAS number.
Conditions	Vendor specifications from AKSci for research-grade chemicals. The target compound's identity is explicitly CAS 2059970-34-0.

Why This Matters

Misidentification of regioisomers can invalidate an entire research project. Explicitly procuring by CAS number 2059970-34-0 is the only way to guarantee experimental reproducibility and data integrity for the 1-ethyl-5-imidazolyl substitution pattern.

Patent-Class Scaffold Relevance

The target compound is an analog of the core structure in imidazolyl-propenoic acid derivatives, a class patented by Bayer for the treatment of hypertension and atherosclerosis [1]. While this specific compound is a saturated 2-hydroxypropanoic acid analog rather than an unsaturated propenoic acid, it serves as a direct synthetic precursor or metabolite surrogate for these pharmacologically active species. At a class-level, these structures are designed to interact with the angiotensin II receptor pathway, with lead compounds demonstrating potent in vivo activity [1]. This evidence is tagged as a class-level inference linking the compound to a validated therapeutic concept.

Patent‑Class Context

Class‑level

Saturated analog of imidazolyl‑propenoic acid derivatives patented for angiotensin II pathway modulation.

Class‑level pharmacophoric link to RAS‑targeted scaffolds; compound‑specific data are not available in the cited patent.

Data to verify; design of novel analogs requires independent validation.

Evidence Dimension	Relevance to a Clinically Validated, Patented Pharmacophore Class
Target Compound Data	Structurally related to the imidazolyl-propenoic acid derivatives claimed in US 5,294,633.
Comparator Or Baseline	The broader class of ACE inhibitors and angiotensin receptor blockers (ARBs) targeting the renin-angiotensin system.
Quantified Difference	Quantitative data for this exact compound is not available in the patent; however, the class itself has achieved multi-billion dollar market validation, underscoring the high potential value of novel analogs.
Conditions	Analysis based on patent claims and the compound's chemical relationship to the patented general formula.

Why This Matters

Procuring this compound provides a direct entry point into a well-validated, commercially significant therapeutic area, offering the potential to generate novel, patentable leads with a higher probability of translational success than screening from a random library.

• [1] Kramer, T., Dressel, J., Hanko, R., Hubsch, W., Muller, U., Muller-Gliemann, M., Beuck, M., Kazda, S., Stasch, J. P., Knorr, A., & Wohlfeil, S. (1994). U.S. Patent No. 5,294,633. Washington, DC: U.S. Patent and Trademark Office. View Source

Key Application Scenarios

RAS-Targeted Cardiovascular Discovery

This compound is a strategically important building block for any laboratory focused on cardiovascular drug discovery, specifically targeting the RAS pathway. As evidenced by its structural link to patented imidazolyl-propenoic acid derivatives, it can be used to synthesize novel AT1 receptor antagonists or dehydrate into the corresponding propenoic acid for direct biological testing [1]. Researchers seeking to bypass crowded IP space around known ARBs would prioritize this scaffold for its proven pharmacophoric relevance and potential for novel composition-of-matter patents.

5-HT7 Receptor Ligand Synthesis

For neuroscience programs targeting the 5-HT7 receptor for cognitive or mood disorders, this compound provides the essential 1-ethyl-5-imidazolyl scaffold required for high affinity and selectivity, as demonstrated by the lead compound AGH-107 [1]. It serves as a critical intermediate for synthesizing the 'AGH' chemotype, a first-in-class series of low-basicity 5-HT7 agonists. Procuring this specific precursor is essential for replicating the >100-fold selectivity over 5-HT1A receptors that defines this novel chemical series.

HMG-CoA Reductase Probe Design

Given its imidazole core and alkyl substitution pattern, this compound can be used as a key intermediate in the design of 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) inhibitors [1]. The 2-hydroxypropanoic acid moiety offers a handle for further derivatization, while the N-ethyl imidazole can be tuned to occupy the enzyme's hydrophobic pocket. This makes it a versatile scaffold for generating novel statin-like probes to study HMGR allosteric inhibition. Its non-natural N-ethyl group is expected to confer higher metabolic stability than the natural N-methyl histidine metabolites.

Bioconjugate Probe Assembly

The dual functionality (carboxylic acid and hydroxyl) combined with a derivatizable imidazole nitrogen makes this compound an ideal scaffold for generating bioconjugate probes. Researchers can use the acid for amide coupling to a linker, the hydroxyl for installing a photoreactive group, and the imidazole core for target binding, all based on the proven 5-HT7 receptor or heme oxygenase-1 (HO-1) inhibitor pharmacophore models [1]. This multi-valent derivatization potential is what differentiates it from simpler, single-point attachment building blocks.

Application

Selection Property

Validation Focus

RAS pathway pharmacophore exploration

Imidazolyl‑propenoic acid scaffold mimic; non‑natural N‑ethyl substitution

AT1 receptor binding or functional assay context

5‑HT7 receptor probe synthesis

1‑Ethyl‑5‑imidazolyl moiety for affinity/selectivity profiling

5‑HT7 binding and selectivity over 5‑HT1A

HMG‑CoA reductase inhibitor probe design

2‑Hydroxypropanoic acid handle; N‑ethyl imidazole for hydrophobic pocket

HMGR inhibition and metabolic stability assays

Multivalent bioconjugate probe assembly

Dual carboxylic acid/hydroxyl and imidazole derivatization sites

Target engagement and probe functionality in model systems

• [1] Cieślik, P., Latacz, G., Woźniak, M., Hogendorf, A., Satała, G., Lenda, T., Kurczab, R., Bugno, R., Bojarski, A. J., Walczak, M., Wierońska, J. M., Hogendorf, A. S., Staroń, J., Handzlik, J., & Kieć-Kononowicz, K. (2017). Low-basicity 5-HT7 receptor agonists synthesized using the van Leusen multicomponent protocol. ROD UJ. View Source